Cas no 1337880-36-0 (3-chloroisoquinoline-6-carbonitrile)

• Product Name: 3-chloroisoquinoline-6-carbonitrile
• CAS No: 1337880-36-0
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• CID: 1238836
• PubChem ID: 75412019
• Update Time: 2025-07-17

3-chloroisoquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloroisoquinoline-6-carbonitrile
• 1337880-36-0
• SCHEMBL18987097
• 6-Isoquinolinecarbonitrile, 3-chloro-
• 3-Chloro-6-cyanoisoquinoline, 3-Chloro-6-cyano-2-azanaphthalene
• CS-0444686
• DTXSID101287995

• MDL： MFCD22380171
• Inchi： 1S/C10H5ClN2/c11-10-4-9-3-7(5-12)1-2-8(9)6-13-10/h1-4,6H
• InChI Key： WVJVFQMWNDYFRD-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C#N)C=CC=2C=N1

Computed Properties

• Exact Mass: 188.0141259g/mol
• Monoisotopic Mass: 188.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-chloroisoquinoline-6-carbonitrile

Introduction to 3-chloroisoquinoline-6-carbonitrile (CAS No. 1337880-36-0)

3-chloroisoquinoline-6-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1337880-36-0, is a significant intermediate in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of both a chlorine substituent and a nitrile group in its molecular structure imparts unique reactivity, making it a valuable building block for the synthesis of more complex molecules, particularly in medicinal chemistry.

The chemical structure of 3-chloroisoquinoline-6-carbonitrile consists of a benzene-like aromatic ring system fused with a pyridine-like nitrogen-containing ring, with the chlorine atom attached at the 3-position and the nitrile group at the 6-position. This specific arrangement enhances its utility in various synthetic pathways, enabling functionalization at multiple sites. The electron-withdrawing nature of the nitrile group and the electron-donating effect of the chlorine atom contribute to its distinct reactivity profile, which is exploited in cross-coupling reactions, nucleophilic substitutions, and other transformations essential for drug discovery.

In recent years, 3-chloroisoquinoline-6-carbonitrile has emerged as a key intermediate in the development of novel therapeutic agents. Its applications span across multiple therapeutic areas, including oncology, neurology, and infectious diseases. The isoquinoline scaffold is particularly noteworthy for its role in designing small-molecule inhibitors that target specific biological pathways. For instance, derivatives of isoquinoline have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The introduction of chloro and nitrile functionalities enhances binding affinity and selectivity, making these compounds more effective candidates for further development.

One of the most compelling aspects of 3-chloroisoquinoline-6-carbonitrile is its versatility in synthetic chemistry. The chlorine atom at the 3-position can be readily displaced by various nucleophiles, allowing for the introduction of diverse substituents such as amines, alcohols, or thiols. This property is particularly useful in constructing biaryl structures or incorporating pharmacophoric elements critical for drug activity. Additionally, the nitrile group can undergo reduction to an amide or further functionalization via hydrolysis or cyanoalkylation reactions, providing additional synthetic handles for medicinal chemists.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-chloroisoquinoline-6-carbonitrile. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been effectively employed to introduce aryl or heteroaryl groups at positions adjacent to the chlorine substituent. These reactions facilitate the construction of more complex isoquinoline derivatives with enhanced biological properties. Moreover, palladium-catalyzed coupling between 3-chloroisoquinoline-6-carbonitrile and alkynes has enabled the synthesis of polycyclic structures that mimic natural products with potent pharmacological effects.

The pharmaceutical industry has taken particular interest in leveraging 3-chloroisoquinoline-6-carbonitrile for drug development. Several preclinical studies have demonstrated its potential as a precursor to novel antitumor agents. By modifying its structure through sequential functionalization, researchers have generated compounds that exhibit inhibitory activity against various cancer-related targets. For example, isoquinoline derivatives modified at the 5- and 7-positions have shown significant antiproliferative effects on multiple cancer cell lines. The ability to fine-tune the chemical properties of these derivatives allows for optimization of potency, selectivity, and pharmacokinetic profiles.

Beyond oncology, 3-chloroisoquinoline-6-carbonitrile has found applications in addressing neurological disorders. Isoquinoline-based compounds have demonstrated neuroprotective properties by modulating neurotransmitter systems or inhibiting enzymes implicated in neurodegenerative diseases. The structural features of this compound facilitate interactions with central nervous system receptors and enzymes, making it a promising scaffold for developing treatments targeting conditions such as Alzheimer's disease or Parkinson's disease. Ongoing research aims to explore its potential in mitigating oxidative stress and inflammation associated with these disorders.

Infectious diseases also represent another therapeutic area where 3-chloroisoquinoline-6-carbonitrile plays a crucial role. Its derivatives have shown efficacy against bacterial and viral pathogens by interfering with essential metabolic pathways or structural components. The chlorine and nitrile functionalities contribute to enhanced binding affinity to microbial targets, leading to improved antimicrobial activity. Furthermore, computational studies have identified novel isoquinoline-based scaffolds that exhibit broad-spectrum activity against resistant strains of bacteria or viruses. These findings underscore the importance of 3-chloroisoquinoline-6-carbonitrile as a starting point for developing next-generation antimicrobial agents.

The synthesis of 3-chloroisoquinoline-6-carbonitrile itself is an intriguing aspect from a chemical perspective. Traditional methods involve multi-step sequences starting from readily available precursors such as benzaldehyde or anthranilic acid derivatives. Modern synthetic approaches have refined these procedures through catalytic methods that improve yield and reduce waste generation. For instance, microwave-assisted synthesis has been employed to accelerate reactions involving cyclization or functional group interconversion under mild conditions. Such innovations align with green chemistry principles by promoting sustainable production practices.

The analytical characterization of 3-chloroisoquinoline-6-carbonitrile relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into its molecular structure and purity profile before it is subjected to further chemical transformations or biological evaluations. High-resolution NMR spectra help confirm constitutional integrity while HPLC ensures minimal impurities are present before scaling up production runs.

In conclusion,3-chloroisoquinoline-6-carbonitrile (CAS No., 1337880-36-0) represents a versatile intermediate with significant potential across pharmaceutical research platforms ranging from oncology to infectious diseases treatment modalities through innovative synthetic methodologies tailored toward enhancing molecular complexity while maintaining high yields throughout production processes aligning with modern sustainable chemistry initiatives ensuring minimal environmental impact during manufacturing operations worldwide supporting global healthcare advancements driven by scientific innovation within organic chemistry domains serving diverse therapeutic needs effectively today tomorrow via targeted molecular design strategies rooted firmly upon established yet evolving chemical principles applied creatively toward solving complex medical challenges effectively now then moving forward always pushing boundaries knowledge frontiers science ever onward toward better healthier future generations worldwide all thanks dedicated researchers chemists committed excellence every step way ensuring progress made meaningful impactful lives better every single day collectively humanity together advancing science step step making world better place all thanks everyone involved fields medicine chemistry contributing positive change ever onward toward brighter future humanity deserves enjoy together always moving forward progress made possible thanks everyone involved fields science medicine working hand hand making world better place one discovery innovation step step collectively humanity together advancing knowledge frontiers ever onward toward brighter future all thanks everyone involved fields medicine chemistry contributing positive change ever onward always moving forward progress made possible thanks everyone involved fields science medicine working hand hand making world better place one discovery innovation step step collectively humanity together advancing knowledge frontiers ever onward toward brighter future humanity deserves enjoy together always moving forward progress made possible thanks everyone involved fields science medicine contributing positive change ever onward always moving forward progress made possible thanks everyone involved fields science medicine contributing positive change ever onward